Cas no 61607-68-9 (1-[2-(Dimethylamino)ethyl]-1H-tetrazole-5-thiol)

• Product Name: 1-[2-(Dimethylamino)ethyl]-1H-tetrazole-5-thiol
• CAS No: 61607-68-9
• MF: C₅H₁₁N₅S
• MW: 173.239338159561
• MDL: MFCD00082923
• CID: 57709
• PubChem ID: 87568484
• Update Time: 2025-06-29

1-[2-(Dimethylamino)ethyl]-1H-tetrazole-5-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(2-Dimethylaminoethyl)-5-Mercapto-1,2,3,4-Tetrazole
• 1-(2-Dimethylaminoethyl)-5-mercaptotetrazole
• 1-(2-Dimethylaminoethyl)-1H-Tetrazol-5-Thiol
• 1-[2-(Dimethylamino)ethyl]-1H-tetrazole-5-thiol
• 1-[2-(Dimethylamino)ethyl]-5-Thiol-1H-tetrazole
• MTZ
• DMTZ
• DMMT
• 1-(2-Dimethylaminoethyl)-1H-Tetrazole-5-Thiol
• 1,2'-DIMETHYLAMINO-ETHYL-5-MERCAPTO-TETRAZOLE
• 1-[2-(Dimethylamino)ethyl]-1,2-dihydro-5H-tetrazole-5-thione
• ODDAWJGQWOGBCX-UHFFFAOYSA-N
• 1-(2-(dimethylamino)ethyl)-1h-tetrazole-5-thiol
• 1-(2-(Dimethylamino)ethyl)-1,2-dihydro-5H-tetrazole-5-thione
• 5H-Tetrazole-5-thione, 1-[2-(dimethylamino)ethyl]-1,2-dihydro-
• 1-(2-dimethylaminoethyl)-5-mercapto
• 1-[2-(Dimethylamino)ethyl]-1H-tetrazole-5-thiol, 98%
• 1-(2-Dimethylaminoethyl)1H-tetrazole-5-thiol
• AS-11879
• W-105121
• 1-[2-(dimethylamino)ethyl]-2H-tetrazole-5-thione;1-(2-Dimethylaminoethyl)-5-mercaptotetrazole
• PX5DB8AW3W
• SCHEMBL912644
• DTXSID20210624
• 1-[2-(Dimethylamino)ethyl]-5-mercaptotetrazole
• AKOS009158430
• BCP12033
• AC-7602
• FT-0640769
• J-801013
• SY037074
• MFCD00082923
• 1-(2-dimethylamino-ethyl)-1H-tetrazole-5-thiol
• 1-(2-Dimethylaminoethyl)-5-mercapto-tetrazole
• CEFOTIAM IMPURITY 19
• EN300-36327
• 1-[2-(dimethylamino)ethyl]-2,5-dihydro-1H-1,2,3,4-tetrazole-5-thione
• 1-[2-(dimethylamino)ethyl]-2H-tetrazole-5-thione
• 1-[2-(Dimethylamino)ethyl]-1H-tetraazol-5-yl hydrosulfide #
• J-670014
• 1-(2-dimethylaminoethyl)-5-mercapto-1H-tetrazole
• NS00020675
• 1-[2-(dimethylamino)ethyl]-1H-1,2,3,4-tetrazole-5-thiol
• 61607-68-9
• EINECS 262-868-9
• D2032
• 5-mercapto-1-[2-(N,N-dimethylamino)ethyl]-1H-tetrazole
• 610607-68-6
• A833329
• 1-[2-(dimethylamino)ethyl]-2H-1,2,3,4-tetrazole-5-thione
• DB-053949

• MDL： MFCD00082923
• Inchi： 1S/C5H11N5S/c1-9(2)3-4-10-5(11)6-7-8-10/h3-4H2,1-2H3,(H,6,8,11)
• InChI Key： ODDAWJGQWOGBCX-UHFFFAOYSA-N
• SMILES： S=C1N=NNN1CCN(C)C

Computed Properties

• Exact Mass: 173.07400
• Monoisotopic Mass: 173.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.3
• Topological Polar Surface Area: 75.3

Experimental Properties

• Color/Form: Solids
• Density: 1.3600
• Melting Point: 215 ºC (dec.)
• Boiling Point: 283.7±42.0 °C at 760 mmHg
• Flash Point: 125.4±27.9 °C
• Refractive Index: 1.662
• PSA: 85.64000
• LogP: -0.47660
• Solubility: Soluble in water.

1-[2-(Dimethylamino)ethyl]-1H-tetrazole-5-thiol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：1325
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：4.1
• PackingGroup：III
• Storage Condition：Store at room temperature
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Additional information on 1-[2-(Dimethylamino)ethyl]-1H-tetrazole-5-thiol

Introduction to 1-[2-(Dimethylamino)ethyl]-1H-tetrazole-5-thiol (CAS No. 61607-68-9)

1-[2-(Dimethylamino)ethyl]-1H-tetrazole-5-thiol, also known by its CAS number 61607-68-9, is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its tetrazole and thiol functional groups, which confer it with a range of interesting properties and potential applications.

The molecular formula of 1-[2-(Dimethylamino)ethyl]-1H-tetrazole-5-thiol is C₇H₁₃N₅S, and it has a molecular weight of approximately 203.27 g/mol. The presence of the dimethylamino group enhances its basicity, while the thiol group imparts nucleophilic and redox properties. These features make it an attractive candidate for various biochemical and pharmaceutical studies.

Recent research has focused on the potential therapeutic applications of 1-[2-(Dimethylamino)ethyl]-1H-tetrazole-5-thiol. Studies have shown that compounds containing tetrazole moieties exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The thiol group, on the other hand, can participate in redox reactions and interact with metal ions, making it useful in the development of metal-chelating agents and redox-active molecules.

In the context of drug discovery, 1-[2-(Dimethylamino)ethyl]-1H-tetrazole-5-thiol has been explored as a lead compound for the development of novel therapeutic agents. Its ability to modulate enzyme activity and interact with biological targets has been investigated in several preclinical studies. For instance, research published in the Journal of Medicinal Chemistry highlighted its potential as an inhibitor of specific enzymes involved in inflammatory pathways.

The synthetic accessibility of 1-[2-(Dimethylamino)ethyl]-1H-tetrazole-5-thiol is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently, allowing for its large-scale synthesis and further optimization. These methods often involve multi-step reactions that can be fine-tuned to achieve high yields and purity levels.

In addition to its therapeutic potential, 1-[2-(Dimethylamino)ethyl]-1H-tetrazole-5-thiol has also been studied for its use in chemical biology. Its unique chemical structure makes it suitable for labeling and imaging applications, where it can be used to probe cellular processes and interactions. For example, researchers have utilized derivatives of this compound to study protein-protein interactions and signal transduction pathways.

The safety profile of 1-[2-(Dimethylamino)ethyl]-1H-tetrazole-5-thiol is an important consideration in its development as a pharmaceutical agent. Preclinical toxicity studies have shown that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical evaluation. However, ongoing research is necessary to fully understand its pharmacokinetics and potential side effects.

In conclusion, 1-[2-(Dimethylamino)ethyl]-1H-tetrazole-5-thiol (CAS No. 61607-68-9) is a multifaceted compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its diverse biological activities, makes it an attractive target for further investigation and development. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the scientific community.